Cas no 83767-02-6 (4H-1-Benzopyran-4-one,2-(ethylmethylamino)-7-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,2-(ethylmethylamino)-7-phenyl-
• CAS No: 83767-02-6
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 721354
• PubChem ID: 3068769
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(ethylmethylamino)-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(ethylmethylamino)-7-phenyl-
• 2-(Ethylmethylamino)-7-phenyl-4H-1-benzopyran-4-one
• 2-[ethyl(methyl)amino]-7-phenylchromen-4-one
• 4H-1-Benzopyran-4-one, 2-(ethylmethylamino)-7-phenyl-
• 2-(Etilmetilammino)-7-fenilcromone
• 2-(Ethyl(methyl)amino)-7-phenyl-4H-chromen-4-one
• 2-(Etilmetilammino)-7-fenilcromone [Italian]
• 83767-02-6
• DTXSID00232627
• 2-[ethyl(methyl)amino]-7-phenyl-4H-chromen-4-one

• Inchi： 1S/C18H17NO2/c1-3-19(2)18-12-16(20)15-10-9-14(11-17(15)21-18)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3
• InChI Key： XZXOCFDTZDCWHK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(C3C=CC=CC=3)=CC1=2)=O)N(C)CC

Computed Properties

• Exact Mass: 279.126
• Monoisotopic Mass: 279.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 423.7°C at 760 mmHg
• Flash Point: 210°C
• Refractive Index: 1.631